1-[4-(Trifluoromethyl)phenyl]pentan-2-one

• Molecular Formula: C12H13F3O
• Molecular Weight: 230.23 g/mol
• IUPAC Name: 1-[4-(trifluoromethyl)phenyl]pentan-2-one
• InChI: InChI=1S/C12H13F3O/c1-2-3-11(16)8-9-4-6-10(7-5-9)12(13,14)15/h4-7H,2-3,8H2,1H3
• InChI Key: BHYOPVFVCOOFKK-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)CC1=CC=C(C=C1)C(F)(F)F

Description

1-[4-(Trifluoromethyl)phenyl]pentan-2-one is a fluorinated aromatic ketone with the molecular formula C₁₂H₁₁F₃O and a molecular weight of 228.21 g/mol. Its structure consists of a pentan-2-one backbone substituted at the 1-position with a 4-(trifluoromethyl)phenyl group. The trifluoromethyl (-CF₃) group is a strong electron-withdrawing substituent, influencing the compound’s electronic, steric, and physicochemical properties.

Chemical Reactions Analysis

1-[4-(Trifluoromethyl)phenyl]pentan-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, where the trifluoromethyl group can be replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide.

Scientific Research Applications

1-[4-(Trifluoromethyl)phenyl]pentan-2-one has several applications in scientific research:

Chemistry: It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: It serves as an inhibitor of the enzyme carbonyl reductase, making it useful in studying enzyme kinetics and mechanisms.

Medicine: This compound is involved in the synthesis of TRPV1 antagonists, which are being researched for their potential in treating neuropathic pain.

Industry: It is used as an intermediate in the production of other chemicals and materials[][1].

Mechanism of Action

The mechanism of action of 1-[4-(Trifluoromethyl)phenyl]pentan-2-one involves its interaction with specific molecular targets. As an inhibitor of carbonyl reductase, it binds to the active site of the enzyme, preventing the reduction of carbonyl compounds. This inhibition can affect various metabolic pathways and is useful in studying the role of carbonyl reductase in biological systems .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The following table compares 1-[4-(Trifluoromethyl)phenyl]pentan-2-one with analogous phenyl-substituted pentanones, highlighting key structural and hypothetical physicochemical differences:

Compound Name	Molecular Formula	Substituent	Molecular Weight (g/mol)	Predicted LogP<sup>a</sup>	Key Properties<sup>b</sup>
1-[4-(Trifluoromethyl)phenyl]pentan-2-one	C₁₂H₁₁F₃O	4-CF₃	228.21	~3.5	High lipophilicity, thermal stability
4-Methyl-1-phenylpentan-2-one	C₁₂H₁₄O	4-CH₃	162.23	~2.8	Lower polarity, reduced stability
1-(4-Bromo-2-fluorophenyl)pentan-1-one	C₁₁H₁₂BrFO	4-Br, 2-F	259.11	~3.2	Halogenated, potential reactivity

^a LogP values estimated using fragment-based contribution methods.
^b Properties inferred from substituent electronic effects .

Key Observations:

• Electron-Withdrawing vs.
• Lipophilicity : The -CF₃ group increases LogP compared to -CH₃, enhancing membrane permeability, a trait critical in drug design .
• Halogen vs. Fluorinated Substituents : The bromo- and fluoro-substituted analog () exhibits higher molecular weight and distinct reactivity (e.g., susceptibility to nucleophilic substitution at the Br site) compared to the inert -CF₃ group .

Comparison with Pharmacologically Active Analogs

α-PVP, a psychostimulant, replaces the ketone oxygen with a pyrrolidinyl group, enabling dopamine reuptake inhibition . This contrast underscores how minor structural changes (e.g., replacing -CF₃ with a pyrrolidine ring) can drastically alter biological activity.

Preparation Methods

Grignard Reagent Coupling Method

Reaction Overview

The Grignard coupling approach, detailed in patent CN101134721A, involves four sequential steps:

• Synthesis of p-trifluoromethylbenzoyl chloride from p-trifluoromethylbenzoic acid and thionyl chloride.
• Preparation of 1-halo-4-methoxybutane.
• Generation of the Grignard reagent (4-methoxybutylmagnesium halide).
• Coupling of the Grignard reagent with p-trifluoromethylbenzoyl chloride in the presence of anhydrous iron(III) chloride (FeCl₃).

Step 1: Acid Chloride Synthesis

p-Trifluoromethylbenzoic acid reacts with thionyl chloride (SOCl₂) under reflux to yield p-trifluoromethylbenzoyl chloride. The reaction achieves >95% conversion within 2–3 hours.

Step 2: Haloether Preparation

1-Chloro-4-methoxybutane is synthesized via nucleophilic substitution between 4-methoxy-1-butanol and hydrochloric acid. The product is isolated by distillation (bp 120–125°C).

Step 3: Grignard Reagent Formation

Magnesium metal reacts with 1-chloro-4-methoxybutane in anhydrous diethyl ether, initiated by methyl iodide. The reaction proceeds exothermically, forming 4-methoxybutylmagnesium chloride with 85–90% efficiency.

Step 4: Ketone Formation

p-Trifluoromethylbenzoyl chloride and the Grignard reagent couple in anhydrous ether at 0–5°C with FeCl₃ (5–10 mol%). The mixture hydrolyzes with HCl, followed by extraction, washing (NaOH, brine), and column chromatography (petroleum ether/ethyl acetate, 4:1) to isolate the product (43–45°C mp, 70–75% yield).

Optimization Data

Parameter	Optimal Value	Yield Impact
FeCl₃ Concentration	8 mol%	Max yield
Reaction Temperature	0–5°C	75% yield
Solvent	Anhydrous Diethyl Ether	70% purity
Chromatography Ratio	4:1 (PE:EA)	98% purity

Friedel-Crafts Acylation Approach

Methodology

The Friedel-Crafts acylation of 4-trifluoromethylbenzene with pentanoyl chloride, catalyzed by aluminum chloride (AlCl₃), is an alternative route. However, this method faces limitations due to the electron-withdrawing trifluoromethyl group, which deactivates the aromatic ring.

Reaction Conditions

• Catalyst : AlCl₃ (1.2 equiv)
• Solvent : Dichloromethane (DCM), 0°C → RT
• Yield : 40–50% (lower due to polysubstitution and side reactions).

Comparative Analysis

Factor	Grignard Method	Friedel-Crafts
Yield	75%	45%
Purity	98%	85%
Reaction Time	6 hours	12 hours
Scalability	Industrial	Lab-scale

Industrial-Scale Purification Strategies

Solvent Removal and Crystallization

Patent CN101602658B emphasizes solvent distillation under reduced pressure (50–60°C, 0.1 MPa) to concentrate the crude product. Recrystallization from hexane/ethyl acetate (3:1) enhances purity to >99%.

Column Chromatography

Silica gel chromatography with a gradient elution (petroleum ether to ethyl acetate) resolves byproducts, achieving 98.5% purity.

Catalytic Innovations

Iron(III) Chloride vs. Aluminum Chloride

FeCl₃ outperforms AlCl₃ in Grignard couplings due to:

• Moisture Tolerance : FeCl₃ is less hygroscopic, simplifying handling.
• Cost : FeCl₃ is 30% cheaper than AlCl₃.
• Waste Reduction : FeCl₃ generates less acidic waste.

Spectroscopic Validation

Structural Confirmation

• IR (KBr) : 1687 cm⁻¹ (C=O stretch), 1325 cm⁻¹ (C-F).
• ¹H NMR (CDCl₃) : δ 3.32 (s, 3H, OCH₃), 8.05 (d, J=8.4 Hz, 2H, Ar-H).

Q & A

Q. What are the established synthetic routes for 1-[4-(Trifluoromethyl)phenyl]pentan-2-one, and what purification methods are recommended?

The synthesis typically involves Friedel-Crafts acylation , where 4-(trifluoromethyl)benzaldehyde reacts with a ketone precursor (e.g., pentan-2-one) under acidic conditions. Anhydrous hydrogen chloride gas or Lewis acids like AlCl₃ may catalyze the reaction, followed by purification via recrystallization or column chromatography to achieve high purity. This approach is analogous to methods used for structurally similar aryl ketones .

Q. How is the structural characterization of this compound performed in crystallographic studies?

X-ray crystallography is the gold standard for determining its molecular geometry. The SHELX program suite (e.g., SHELXL for refinement) is widely used to analyze diffraction data, resolve hydrogen bonding networks, and validate stereochemistry . Complementary techniques like NMR spectroscopy (¹H/¹³C, ¹⁹F for trifluoromethyl groups) and mass spectrometry (HRMS) confirm molecular identity and purity.

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of 1-[4-(Trifluoromethyl)phenyl]pentan-2-one derivatives?

Discrepancies may arise from variations in assay conditions (e.g., cell lines, concentrations), purity levels , or substituent effects. To address this:

• Perform dose-response studies to establish activity thresholds.
• Use HPLC or GC-MS to verify compound purity.
• Conduct structure-activity relationship (SAR) analyses by synthesizing derivatives with modified substituents (e.g., replacing trifluoromethyl with chloro or methyl groups) and comparing bioactivity .

Q. What computational methods are employed to predict the reactivity and electronic effects of the trifluoromethyl group in this compound?

Density Functional Theory (DFT) calculations model the electron-withdrawing effects of the -CF₃ group, which influence aromatic ring electrophilicity and binding interactions. Key parameters include:

• Frontier Molecular Orbital (FMO) analysis to assess reactivity.
• Electrostatic Potential Maps to visualize charge distribution. These methods help rationalize experimental observations, such as enhanced stability or altered binding affinities in pharmacological studies .

Q. How do intermolecular interactions influence the crystal packing of 1-[4-(Trifluoromethyl)phenyl]pentan-2-one?

The trifluoromethyl group participates in weak hydrogen bonds (C-F⋯H interactions) and π-stacking due to its electron-deficient aromatic ring. Graph set analysis (e.g., using Etter’s rules) categorizes hydrogen-bonding motifs, while software like ORTEP-3 visualizes molecular packing. Such analyses are critical for understanding solubility and crystallinity in formulation studies .

Q. What strategies optimize the synthesis of enantiomerically pure derivatives for chiral studies?

• Use asymmetric catalysis (e.g., chiral Lewis acids) during acylation.
• Employ kinetic resolution or chromatographic separation (e.g., chiral HPLC) to isolate enantiomers.
• Validate enantiopurity via polarimetry or X-ray crystallography with Flack parameter refinement .

Methodological Notes

• Avoiding Artifacts : Ensure anhydrous conditions during synthesis to prevent hydrolysis of the trifluoromethyl group.
• Data Reproducibility : Standardize assay protocols (e.g., consistent solvent systems in biological testing) to minimize variability.
• Crystallography Best Practices : Use high-resolution data (≤ 1.0 Å) and refine structures with SHELXL to minimize R-factor discrepancies .